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Cat. No.: B1205983 Get Quote

4-Aminophthalic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminophthalic acid (4-APA) is an aromatic amino acid, a derivative of phthalic acid,

characterized by an amino group at the fourth position of the benzene ring. This compound

serves as a versatile building block in organic synthesis, finding applications in the preparation

of pharmaceuticals, dyes, and polymers. Its unique structure, possessing both acidic carboxylic

groups and a basic amino group, imparts amphoteric properties and allows for a variety of

chemical modifications. This guide provides an in-depth overview of the chemical and physical

properties of 4-aminophthalic acid, detailed experimental protocols for its synthesis, and an

exploration of its applications, particularly in areas relevant to drug development.

Chemical and Physical Properties
4-Aminophthalic acid is typically a white to beige or yellow crystalline powder.[1][2] It is

soluble in water and polar organic solvents.[3]
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Property Value Reference(s)

Molecular Formula C₈H₇NO₄ [4][5]

Molecular Weight 181.15 g/mol [4][5]

Appearance
White to gray to brown powder

to crystal
[6]

Melting Point 344 °C (decomposes) [4][5]

Boiling Point 465.1 ± 40.0 °C (Predicted) [4]

Density 1.551 ± 0.06 g/cm³ (Predicted) [4]

pKa (Predicted) 3.41 ± 0.10 [4]

Solubility
Soluble in water and polar

organic solvents.
[3]

Table 2: Spectroscopic Data for 4-Aminophthalic Acid
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Spectrum Data Reference(s)

¹H NMR

In DMSO-d₆: δ 12.33 (s, 2H,

COOH), 7.46-7.50 (d, J=8.8

Hz, 1H), 6.49-6.53 (m, 2H),

5.95 (s, 1H), 3.32 (s, 1H).

[1][4]

¹³C NMR
Data not readily available in

the searched literature.

Infrared (IR)

Characteristic peaks for O-H

and C=O stretching from the

acid groups, and N-H

stretching from the primary

amine are expected. For a

similar compound, 4-

aminoterephthalic acid, peaks

were observed at 3507 cm⁻¹

(O-H stretch), 1688 cm⁻¹ (C=O

stretch), 3392 cm⁻¹, and 1592

cm⁻¹ (primary amines).

[7]

UV-Vis

Spectra are available but

specific absorption maxima

(λmax) were not detailed in the

provided search results. For a

related compound, 4-

aminophenol, absorption

maxima are at 194, 218, and

272 nm.

[8][9]

Experimental Protocols
The most common and well-documented method for the synthesis of 4-aminophthalic acid is

the reduction of 4-nitrophthalic acid.

Synthesis of 4-Aminophthalic Acid from 4-Nitrophthalic
Acid
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Reaction Scheme:

4-Nitrophthalic Acid H₂, Pd/C
Ethanol 4-Aminophthalic Acid

Click to download full resolution via product page

Caption: Synthesis of 4-Aminophthalic Acid.

Materials:

4-Nitrophthalic acid

Anhydrous ethanol

5% Palladium on carbon (Pd/C) catalyst

Hydrogen gas (H₂)

Diatomaceous earth (Celite®)

Argon gas

Procedure:

Dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 ml of anhydrous ethanol in a suitable

reaction vessel.[1][4]

Stir the solution at room temperature and degas the system by bubbling argon through the

solution.[1][4]

Carefully add 50 mg of 5% palladium on carbon catalyst to the reaction mixture.[1][4]

Bubble hydrogen gas through the solution to initiate the hydrogenation reaction.[1][4]

Continue the reaction for approximately 3 hours, monitoring the progress by a suitable

method (e.g., TLC).[1][4]
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Upon completion, filter the reaction mixture through a pad of diatomaceous earth to remove

the palladium catalyst.[1][4]

Concentrate the filtrate by evaporation under reduced pressure to yield the product.[1][4]

Purification:

The crude product, often obtained as an orange oily product, can be further purified by

recrystallization from a suitable solvent system, such as water or ethanol/water mixtures, to

obtain a crystalline solid.[1][4]

Applications in Research and Drug Development
While direct involvement in signaling pathways is not well-documented for 4-aminophthalic
acid itself, its structural motifs are of interest in medicinal chemistry. Its isomer, 3-aminophthalic

acid, has been identified as a ligand for the E3 ubiquitin ligase cereblon, a key component in

the mechanism of action of immunomodulatory drugs (IMiDs) and proteolysis-targeting

chimeras (PROTACs). This suggests that derivatives of aminophthalic acids could be explored

for their potential in targeted protein degradation.

Furthermore, 4-aminophthalic acid is utilized in the synthesis of various heterocyclic

compounds and as a linker in coordination polymers and metal-organic frameworks (MOFs). Its

application has also been noted in the production of monoclonal antibodies, where it can be

used as a hapten.[5][10]
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Caption: Applications of 4-Aminophthalic Acid.

Conclusion
4-Aminophthalic acid is a valuable and versatile chemical intermediate with well-defined

physical and chemical properties. The straightforward synthesis from its nitro precursor makes

it readily accessible for a range of applications. While its direct biological activity and role in

signaling pathways remain an area for further investigation, its structural similarity to

compounds with known biological functions, such as in targeted protein degradation, suggests

potential for future drug discovery efforts. The data and protocols presented in this guide

provide a solid foundation for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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